Cas no 2877632-37-4 (1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane
• CAS No: 2877632-37-4
• MF: C₁₅H₂₂N₄OS
• MW: 306.426381587982
• CID: 5329517
• PubChem ID: 165434894
• Update Time: 2025-10-28

1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane
• F6743-9339
• AKOS040862192
• 2877632-37-4
• Cyclopropyl[hexahydro-4-[6-methyl-2-(methylthio)-4-pyrimidinyl]-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C15H22N4OS/c1-11-10-13(17-15(16-11)21-2)18-6-3-7-19(9-8-18)14(20)12-4-5-12/h10,12H,3-9H2,1-2H3
• InChI Key： SNPXLWGXANMVMX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(C2C=C(C)N=C(SC)N=2)CC1)=O

Computed Properties

• Exact Mass: 306.15143251g/mol
• Monoisotopic Mass: 306.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.8±50.0 °C(Predicted)
• pka: 7.58±0.41(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane

Comprehensive Overview of 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane (CAS No. 2877632-37-4)

The compound 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane (CAS No. 2877632-37-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropanecarbonyl moiety and the pyrimidine ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in drug discovery targeting precision medicine and personalized therapies.

In recent years, the demand for novel heterocyclic compounds like 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane has surged due to their versatility in medicinal chemistry. The methylsulfanyl group, for instance, is known to enhance metabolic stability and bioavailability, addressing a common challenge in modern drug development. This compound's diazepane core further contributes to its conformational flexibility, a trait highly sought after in the design of allosteric modulators and proteolysis-targeting chimeras (PROTACs)—two of the most discussed topics in contemporary pharmaceutical forums.

The synthesis of CAS No. 2877632-37-4 involves multi-step organic transformations, often starting from 6-methyl-2-(methylsulfanyl)pyrimidin-4-amine as a key intermediate. Chemists employ advanced techniques such as microwave-assisted synthesis and flow chemistry to optimize yield and purity, reflecting the industry's shift toward green and efficient methodologies. These innovations resonate with the growing emphasis on sustainable chemistry and atom economy, which are frequently searched topics in academic and industrial circles.

From a pharmacological perspective, the 1,4-diazepane scaffold in this compound is analogous to those found in several FDA-approved drugs, suggesting potential central nervous system (CNS) activity. This has sparked interest in its application for neurological disorders, a field where unmet medical needs remain high. Online discussions often highlight the need for blood-brain barrier (BBB)-penetrant molecules, and the lipophilic nature of 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane could position it as a viable candidate.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure compliance with stringent regulatory standards, a topic of perpetual relevance in pharmaceutical quality control. The compound's logP and pKa values are also critical parameters, frequently queried in databases like PubChem and ChemSpider by researchers evaluating drug-likeness.

In agrochemical applications, the pyrimidine derivatives, including CAS No. 2877632-37-4, are explored for their herbicidal and fungicidal properties. With the global push toward sustainable agriculture, compounds exhibiting low environmental persistence and high target specificity are in demand. This aligns with searches for next-generation crop protection agents and biorational pesticides, making the compound a subject of cross-disciplinary interest.

In summary, 1-cyclopropanecarbonyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]-1,4-diazepane represents a multifaceted chemical with broad potential. Its structural complexity and functional diversity cater to pressing needs in both human health and environmental sustainability, ensuring its continued relevance in scientific discourse and industrial innovation.